1-ethoxy-2-[4-(3-methylphenoxy)butoxy]benzene

• IUPAC Name: 1-ethoxy-2-[4-(3-methylphenoxy)butoxy]benzene
• InChI: InChI=1S/C19H24O3/c1-3-20-18-11-4-5-12-19(18)22-14-7-6-13-21-17-10-8-9-16(2)15-17/h4-5,8-12,15H,3,6-7,13-14H2,1-2H3
• InChI Key: HKOXWVRQUBBAEA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCCCCOC2=CC=CC(=C2)C
• Molecular Formula: C19H24O3
• Molecular Weight: 300.4 g/mol

Description

“1-ethoxy-2-[4-(3-methylphenoxy)butoxy]benzene” is an organic compound with the molecular formula C19H24O3. It has an average mass of 300.392 Da and a monoisotopic mass of 300.172546 Da.

Synthesis Analysis

The synthesis of this compound could potentially involve electrophilic aromatic substitution. This is a two-step mechanism where the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring with ethoxy and butoxy groups attached to it. The butoxy group further contains a methylphenoxy group.

Chemical Reactions Analysis

The chemical reactions involving this compound could potentially follow the general mechanism of electrophilic aromatic substitution. In the first step, the pi electrons in the benzene ring attack the electrophile, forming an arenium ion. In the second step, a base attacks the hydrogen, causing the carbon-hydrogen bond to form a carbon-carbon double bond and reforming aromaticity.